Cas no 1997513-12-8 ([2-Fluoro-4-(propan-2-yloxy)phenyl]methanol)

• Product Name: [2-Fluoro-4-(propan-2-yloxy)phenyl]methanol
• CAS No: 1997513-12-8
• MF: C₁₀H₁₃FO₂
• MW: 184.207426786423
• MDL: MFCD30834062
• CID: 5079173
• Update Time: 2026-03-01

[2-Fluoro-4-(propan-2-yloxy)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• [2-Fluoro-4-(propan-2-yloxy)phenyl]methanol

• MDL： MFCD30834062
• Inchi： 1S/C10H13FO2/c1-7(2)13-9-4-3-8(6-12)10(11)5-9/h3-5,7,12H,6H2,1-2H3
• InChI Key： XNWIBLSBUUVHKW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CO)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5

Additional information on [2-Fluoro-4-(propan-2-yloxy)phenyl]methanol

Recent Advances in the Study of [2-Fluoro-4-(propan-2-yloxy)phenyl]methanol (CAS: 1997513-12-8)

In recent years, [2-Fluoro-4-(propan-2-yloxy)phenyl]methanol (CAS: 1997513-12-8) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This aromatic alcohol derivative, characterized by its fluoro and isopropoxy substituents, has shown promising potential in various applications, including drug synthesis, medicinal chemistry, and material science. The compound's unique structural features make it a valuable intermediate in the development of novel therapeutic agents and functional materials.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and pharmacological properties of [2-Fluoro-4-(propan-2-yloxy)phenyl]methanol. The researchers employed a multi-step synthesis approach, starting from commercially available 2-fluoro-4-hydroxybenzaldehyde, to achieve high yields of the target compound. The study highlighted the compound's stability under various conditions and its compatibility with common organic reactions, making it a versatile building block for further chemical modifications.

In the context of drug discovery, [2-Fluoro-4-(propan-2-yloxy)phenyl]methanol has been investigated as a key intermediate in the synthesis of potential kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its utility in constructing novel scaffolds for targeting protein kinases involved in cancer and inflammatory diseases. The researchers reported that derivatives of this compound exhibited moderate to strong inhibitory activity against several kinase targets, with IC50 values in the low micromolar range.

From a mechanistic perspective, computational modeling studies have provided insights into the molecular interactions of [2-Fluoro-4-(propan-2-yloxy)phenyl]methanol derivatives with biological targets. Molecular docking simulations revealed that the fluorine atom and the isopropoxy group play crucial roles in forming hydrogen bonds and hydrophobic interactions with target proteins, respectively. These findings, published in a 2023 issue of Journal of Molecular Graphics and Modelling, suggest that strategic modifications to these functional groups could enhance binding affinity and selectivity.

The compound's potential extends beyond pharmaceutical applications. Recent research in Materials Chemistry Frontiers (2024) explored its use as a precursor for liquid crystal materials. The study found that [2-Fluoro-4-(propan-2-yloxy)phenyl]methanol-derived mesogens exhibited interesting phase behavior and optical properties, making them candidates for display technologies and optoelectronic devices.

Despite these promising developments, challenges remain in the large-scale production and application of [2-Fluoro-4-(propan-2-yloxy)phenyl]methanol. Current synthetic routes often require optimization for industrial-scale production, and the compound's toxicity profile needs further investigation. Ongoing research aims to address these limitations while exploring new applications in chemical biology and materials science.

In conclusion, [2-Fluoro-4-(propan-2-yloxy)phenyl]methanol (CAS: 1997513-12-8) represents a versatile and valuable compound with diverse applications in pharmaceutical and materials research. Recent studies have expanded our understanding of its synthetic accessibility, biological activity, and material properties, paving the way for future innovations in these fields. Continued investigation of this compound and its derivatives is expected to yield significant advancements in drug discovery and functional materials development.